Cas no 40559-88-4 (3-amino-5-chloro-2,6-Pyrazinedicarbonitrile)

3-amino-5-chloro-2,6-Pyrazinedicarbonitrile structure
40559-88-4 structure
Product Name:3-amino-5-chloro-2,6-Pyrazinedicarbonitrile
CAS No:40559-88-4
MF:C6H2ClN5
MW:179.566578388214
CID:1112107
PubChem ID:2786741
Update Time:2025-04-20

3-amino-5-chloro-2,6-Pyrazinedicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-amino-5-chloro-2,6-Pyrazinedicarbonitrile
    • 3-amino-5-chloropyrazine-2,6-dicarbonitrile
    • DTXSID10383038
    • AKOS006275169
    • 2-amino-6-chloro-3,5-dicyanopyrazine
    • WGXBZTDUZTZHIJ-UHFFFAOYSA-N
    • 40559-88-4
    • SCHEMBL8200210
    • DA-19798
    • 2,6-Pyrazinedicarbonitrile, 3-amino-5-chloro-
    • Inchi: 1S/C6H2ClN5/c7-5-3(1-8)11-4(2-9)6(10)12-5/h(H2,10,12)
    • InChI Key: WGXBZTDUZTZHIJ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)N=C(C#N)C(N)=N1

Computed Properties

  • Exact Mass: 178.9998728g/mol
  • Monoisotopic Mass: 178.9998728g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 99.4Ų
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